3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile

• IUPAC Name: 3-iodo-2H-pyrazolo[3,4-c]pyridine-5-carbonitrile
• InChI: InChI=1S/C7H3IN4/c8-7-5-1-4(2-9)10-3-6(5)11-12-7/h1,3H,(H,11,12)
• InChI Key: YVOAGDJCUQUGMF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC2=NNC(=C21)I)C#N
• Molecular Formula: C7H3IN4
• DSSTOX Substance ID: DTXSID50739292
• Molecular Weight: 270.03 g/mol
• CAS RN: 633328-51-5

Description

3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile is a chemical compound with the molecular formula C7H3IN4. It is a derivative of pyrazolo[3,4-b]pyridine.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives, including 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile, has been achieved through various methods. One of the methods involves scaffold hopping and computer-aided drug design. Another method involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium.

Molecular Structure Analysis

The molecular structure of 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile is based on the pyrazolo[3,4-b]pyridine scaffold. The molecular docking study was used to evaluate the binding mode between the compound and its target.

Chemical Reactions Analysis

The chemical reactions involving 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile include a sequential opening/closing cascade reaction. This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity.

Scientific Research Applications

The chemical compound 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile falls under a broader class of compounds known for their versatility in pharmaceutical and biochemical research. These compounds, including pyrazolo[3,4-b]pyridine derivatives, are recognized for their significant presence in the design of kinase inhibitors due to their ability to interact with multiple binding modes, offering a foundation for developing treatments against a wide range of diseases, including cancer and inflammation.

Kinase Inhibition and Drug Discovery

The pyrazolo[3,4-b]pyridine scaffold has been extensively utilized in the design of kinase inhibitors, showing promise due to its ability to bind to the hinge region of kinases and form other key interactions within the kinase pocket. This interaction enhances potency and selectivity, making it a valuable scaffold in the kinase inhibitor design. Patents and peer-reviewed articles highlight its application across various kinase targets, suggesting its potential in intellectual property, inhibitor activity, physical properties, and synthetic flexibility (Wenglowsky, 2013).

Heterocyclic N-Oxide Derivatives and Medicinal Applications

Heterocyclic N-oxide derivatives, including those synthesized from structures similar to 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile, have shown remarkable functionalities in organic synthesis, catalysis, and medicinal applications. These compounds are vital in forming metal complexes, designing catalysts, and synthesizing anticancer, antibacterial, and anti-inflammatory agents, reflecting their broad utility in drug development investigations (Li et al., 2019).

Hybrid Catalysts in Medicinal Chemistry

The exploration of hybrid catalysts for the synthesis of medicinal compounds, including those related to the pyranopyrimidine core, is a testament to the innovative approaches in medicinal chemistry. Such research underscores the adaptability of scaffolds like 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile in synthesizing bioavailable and therapeutically relevant molecules (Parmar et al., 2023).

Mechanism of Action

Target of Action

It is known that pyrazolo[3,4-b]pyridines, a closely related group of compounds, have been extensively studied due to their close similarity with the purine bases adenine and guanine . This suggests that 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile may interact with similar targets.

Mode of Action

Related compounds have been shown to interact with their targets in a manner that leads to significant inhibitory activity .

Result of Action

Related compounds have been shown to exhibit significant inhibitory activity .

Future Directions

The future directions for the study of 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile and similar compounds involve further exploration of their potential as inhibitors of targets like TRKA. Additionally, the development of new synthetic strategies and approaches to these compounds is an area of ongoing research.